6-Iodo-3-methyl-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 6-iodo-3-methylimidazo[4,5-b]pyridine
• InChI: InChI=1S/C7H6IN3/c1-11-4-10-6-2-5(8)3-9-7(6)11/h2-4H,1H3
• InChI Key: ZPYNEWBMMLGARD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CC(=C2)I
• Molecular Formula: C7H6IN3
• DSSTOX Substance ID: DTXSID70673866
• Molecular Weight: 259.05 g/mol
• CAS RN: 1138444-15-1

Description

6-Iodo-3-methyl-3H-imidazo[4,5-b]pyridine, also known as IMID-6, is an important organic building block used in a variety of compounds. The compound is a versatile synthetic intermediate with multiple applications in the fields of medicinal chemistry, organic synthesis, and biochemistry. IMID-6 has been used in the synthesis of drugs, such as the anti-cancer agent paclitaxel, as well as various other biologically active compounds. Additionally, IMID-6 has been used as a reagent in a variety of organic reactions, such as the synthesis of heterocycles and amines. This article will discuss the synthesis of IMID-6, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 6-Iodo-3-methyl-3H-imidazo[4,5-b]pyridine is not yet fully understood. However, it is believed that the compound acts as a nucleophile in a variety of organic reactions. In particular, this compound has been shown to react with electrophiles, such as alkenes and aldehydes, to form new compounds. Additionally, this compound has been shown to react with aromatic compounds to form heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully studied. However, the compound has been shown to be non-toxic in mice when administered orally. Additionally, this compound has been shown to be non-mutagenic in bacterial assays. Furthermore, the compound has been shown to be non-irritating to the skin and eyes in rabbits.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-Iodo-3-methyl-3H-imidazo[4,5-b]pyridine in lab experiments is its versatility. The compound can be used in a variety of organic reactions, such as the synthesis of heterocycles and amines. Additionally, this compound can be used in the synthesis of photoreactive compounds and fluorescent probes. However, the compound has some limitations, such as its low solubility in water and its tendency to form polymers in the presence of air.

Future Directions

The future directions for 6-Iodo-3-methyl-3H-imidazo[4,5-b]pyridine include further research into its mechanism of action, biochemical and physiological effects, and applications in the synthesis of various compounds. Additionally, further research into the compound’s solubility and its tendency to form polymers in the presence of air could lead to improved methods of synthesis and storage. Finally, further research into the compound’s potential applications in drug discovery and development could lead to the discovery of new and improved drugs.

Scientific Research Applications

6-Iodo-3-methyl-3H-imidazo[4,5-b]pyridine has been used in a variety of scientific research applications. For example, the compound has been used in the synthesis of various biologically active compounds, such as the anti-cancer agent paclitaxel. Additionally, this compound has been used as a reagent in the synthesis of heterocycles, amines, and other organic compounds. Furthermore, this compound has been used in the synthesis of photoreactive compounds, which are useful for studying the structure and function of proteins. Finally, this compound has been used in the synthesis of fluorescent probes, which are used in imaging and sensing applications.